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Compound of Interest

Compound Name: Butyl octaneperoxoate

Cat. No.: B15480578 Get Quote

Clarification of Chemical Identity
It is important to note that while the topic specifies CAS number 3006-82-4 in connection with

tert-Butyl 2-bromo-2-methylpropanoate, this CAS number is authoritatively assigned to tert-

butyl peroxy-2-ethylhexanoate. Tert-Butyl 2-bromo-2-methylpropanoate is correctly identified by

CAS number 23877-12-5. This guide will focus on the properties and hazards of tert-butyl

peroxy-2-ethylhexanoate, the compound accurately associated with CAS number 3006-82-4.

Technical Guide: Tert-Butyl Peroxy-2-
ethylhexanoate (CAS 3006-82-4)
Chemical and Physical Properties
Tert-butyl peroxy-2-ethylhexanoate is an organic peroxide, a class of compounds characterized

by the peroxide functional group (R-O-O-R'). It is widely used as a polymerization initiator.
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Property Value

Molecular Formula C12H24O3

Molecular Weight 216.32 g/mol [1]

Appearance Colorless liquid with a sweet odor[1]

Density 0.900 g/cm³ at 20°C

Boiling Point 248.9 °C at 760 mmHg (predicted)

Melting Point Approximately -30°C[2]

Flash Point 71.8 °C[1]

Water Solubility 46.3 mg/L at 20°C[1]

Active Oxygen Content 7.40%

Hazards and Safety Information
Tert-butyl peroxy-2-ethylhexanoate is a thermally unstable substance that can undergo self-

accelerating decomposition. It is classified as an organic peroxide type C, liquid, temperature

controlled.

Hazard Class GHS Classification

Organic Peroxide Type C, H242: Heating may cause a fire[3][4]

Skin Sensitization
Category 1, H317: May cause an allergic skin

reaction[3][4]

Reproductive Toxicity
Category 1B or 2, H360F/H361f: May damage

fertility or suspected of damaging fertility[3][4]

Hazardous to the Aquatic Environment
Acute Category 1, H400: Very toxic to aquatic

life[3][4]

Hazardous to the Aquatic Environment
Chronic Category 1 or 2, H410/H411: Very toxic

to aquatic life with long lasting effects[3][4]
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Precautionary Statements:

Prevention: P210: Keep away from heat, hot surfaces, sparks, open flames and other

ignition sources. No smoking. P234: Keep only in original packaging. P280: Wear protective

gloves/protective clothing/eye protection/face protection.[4]

Response: P308+P313: IF exposed or concerned: Get medical advice/attention.

P370+P378: In case of fire: Use sand, carbon dioxide or powder extinguisher to extinguish.

[4]

Storage: P403: Store in a well-ventilated place.[4]

Thermal Stability:

Self-Accelerating Decomposition Temperature (SADT): 35°C. The SADT is the lowest

temperature at which self-accelerating decomposition in the original packaging may occur.[5]

[6]

Control Temperature (Tc): 20°C. This is the maximum temperature at which the product can

be safely transported.[5]

Emergency Temperature (Tem): 25°C. This is the temperature at which emergency

procedures must be implemented.[5][6]

Experimental Protocols
Use as a Polymerization Initiator for Low-Density
Polyethylene (LDPE)
Tert-butyl peroxy-2-ethylhexanoate is an efficient initiator for the high-pressure polymerization

of ethylene. It is suitable for both tubular and autoclave processes. To achieve a broad

reactivity range, it is often used in combination with other peroxides.

Protocol Outline:

The high-pressure reactor (autoclave or tubular) is filled with ethylene monomer.
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A solution of tert-butyl peroxy-2-ethylhexanoate, often in a solvent like odorless white spirits,

is prepared.

This initiator solution is injected into the reactor.

The temperature and pressure are controlled to maintain the desired reaction rate. The

polymerization of ethylene is typically carried out at high pressures.

The reaction is monitored for conversion of monomer to polymer.

Upon completion, the polymer is separated from the unreacted monomer.

Curing of Unsaturated Polyester Resins
This compound is also used as a curing agent for unsaturated polyester resins at medium to

high temperatures (120-160°C).

Protocol Outline:

The unsaturated polyester resin is mixed with a styrene monomer.

Tert-butyl peroxy-2-ethylhexanoate is added to the resin-styrene mixture as the initiator.

The mixture is then heated to the desired curing temperature.

The heat causes the peroxide to decompose into free radicals, which initiates the cross-

linking of the polyester chains with the styrene, leading to a cured thermoset plastic.

Signaling Pathways and Experimental Workflows
As a polymerization initiator, the primary mechanism of action for tert-butyl peroxy-2-

ethylhexanoate is the generation of free radicals upon thermal decomposition. This process is a

chemical reaction pathway rather than a biological signaling pathway.

Thermal Decomposition Pathway
The decomposition of tert-butyl peroxy-2-ethylhexanoate initiates the polymerization process.

The following diagram illustrates this chemical pathway.
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Caption: Thermal decomposition of tert-butyl peroxy-2-ethylhexanoate to form free radicals for

polymerization initiation.

Experimental Workflow for Hazard Evaluation
The determination of the Self-Accelerating Decomposition Temperature (SADT) is a critical

experimental workflow for assessing the thermal hazard of organic peroxides. The Heat

Accumulation Storage Test is a common method.
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Sample Preparation

Heat Accumulation Storage Test

Data Analysis

Place sample in standardized container

Place container in oven at a set temperature

Insert thermocouples into sample and oven

Monitor sample and oven temperatures over time

Observe for thermal runaway (rapid temperature increase)

Repeat test at different temperatures

Determine the lowest oven temperature that leads to thermal runaway

SADT is determined from this temperature

Click to download full resolution via product page

Caption: Workflow for determining the Self-Accelerating Decomposition Temperature (SADT).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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